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Compound of Interest

Compound Name: 3-Formylbenzoic acid

Cat. No.: B110229

Essential Safety and Handling Guide for 3-
Formylbenzoic Acid

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 3-Formylbenzoic acid. Adherence to
these procedures is critical for ensuring laboratory safety and minimizing risks.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Formylbenzoic acid is classified as a hazardous substance. The primary routes of exposure
are inhalation, skin contact, and eye contact. Ingestion is also a potential route of exposure.[1]
It is crucial to use appropriate personal protective equipment to mitigate these risks.

Hazard Summary
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Hazard .
. GHS Pictogram
Classification

Signal Word Hazard Statements

Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o
(Category 2) Mark) irritation.[2]
Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning o
(Category 2A) Mark) eye irritation.[2]
Specific Target Organ
Toxicity - Single )
GHSO07 (Exclamation ] H335: May cause
Exposure (Category Warning

) Mark)
3), Respiratory

System

respiratory irritation.[2]

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses meeting OSHA's 29
CFR 1910.133 or European
Standard EN166.[1][3]

Protects against dust particles
and chemical splashes that
can cause serious eye
irritation.[1][2]

Hand Protection

Acid-resistant protective gloves
(e.g., PVC, neoprene, or
nitrile).[1][4]

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

Lab coat, coveralls, or other
protective clothing to prevent

skin exposure.[1][2]

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator, such as a type N95
dust mask, should be used
when workplace conditions
warrant it (e.g., handling large
gquantities, inadequate

ventilation).[1]

Protects against inhalation of
dust, which can cause

respiratory tract irritation.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[1][2]

o Verify that an eyewash station and safety shower are readily accessible.[5]

o Don all required PPE as specified in the table above.
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e Handling:

o

Avoid all personal contact with the substance, including inhalation of dust.[2]

[¢]

Minimize dust generation during handling.[1]

[¢]

Keep the container tightly closed when not in use.[1][3]

[e]

Do not eat, drink, or smoke in the handling area.[2]

o

Wash hands thoroughly with soap and water after handling.[1][2]
o Storage:

o Store in a tightly sealed, original container.[2]

o Keep in a cool, dry, and well-ventilated area.[1][3]

o Store away from incompatible materials such as strong oxidizing agents.[1][3]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove all contaminated clothing and shoes. Flush skin with plenty of soap
and water for at least 15 minutes. Get medical aid if irritation develops or persists.[1]

e Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is
difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Get medical aid.[1]

Spill Response

» Evacuate personnel from the immediate area.
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e Ensure proper ventilation.
o Wearing appropriate PPE, sweep up the spilled solid material.[1]
e Avoid generating dust.[1][2] Use dry clean-up procedures.[2]

o Place the collected material into a clean, dry, labeled, and sealable container for disposal.[1]

[2]

o Wash the spill area with large amounts of water. Prevent runoff from entering drains.[2]

Disposal Plan

» Dispose of waste and contaminated materials in accordance with federal, state, and local
regulations.

e Residue should be buried in an authorized landfill.[2]

» Containers may retain chemical hazards even when empty. Puncture containers to prevent
re-use and dispose of them in an authorized landfill.[2]

» Do not empty into drains or release into the environment.[6]

Workflow Visualization

The following diagram illustrates the standard operating procedure for handling 3-
Formylbenzoic acid, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 3-Formylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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